Cas no 60783-02-0 (4(1H)-Quinolinone, 2-(1-heptenyl)-)

• Product name: 4(1H)-Quinolinone, 2-(1-heptenyl)-
• CAS No: 60783-02-0
• MF: C₃₂H₃₈N₂O₂
• MW: 482.656328678131
• CID: 495565
• PubChem ID: 23271768

4(1H)-Quinolinone, 2-(1-heptenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 2-(1-heptenyl)-
• 2-hept-1-enyl-1H-quinolin-4-one

• Inchi： InChI=1S/2C16H19NO/c2*1-2-3-4-5-6-9-13-12-16(18)14-10-7-8-11-15(14)17-13/h2*6-12H,2-5H2,1H3,(H,17,18)/b2*9-6-
• InChI Key： SVNVLAITOBIACO-SYXDLNHMSA-N
• SMILES： CCCCC\C=C/c1cc(O)c2ccccc2n1.CCCCC\C=C/c1cc(=O)c2ccccc2[nH]1

Computed Properties

• Exact Mass: 241.14677
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1Ų
• XLogP3: 4.6

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines